Cas no 154585-13-4 (Benzeneheptanoic acid, 3,4-dihydroxy-)
154585-13-4 structure
Product Name:Benzeneheptanoic acid, 3,4-dihydroxy-
CAS No:154585-13-4
MF:C13H18O4
MW:238.279624462128
CID:1333840
Update Time:2024-08-18
Benzeneheptanoic acid, 3,4-dihydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzeneheptanoic acid, 3,4-dihydroxy-
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- Inchi: 1S/C13H18O4/c14-11-8-7-10(9-12(11)15)5-3-1-2-4-6-13(16)17/h7-9,14-15H,1-6H2,(H,16,17)
- InChI Key: RTIAOTUHFPVILZ-UHFFFAOYSA-N
- SMILES: C1(CCCCCCC(O)=O)=CC=C(O)C(O)=C1
Computed Properties
- Exact Mass: 238.12054
Experimental Properties
- Density: 1.214±0.06 g/cm3(Predicted)
- Boiling Point: 469.4±35.0 °C(Predicted)
- PSA: 77.76
- pka: 4.77±0.10(Predicted)
Benzeneheptanoic acid, 3,4-dihydroxy- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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